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Compound of Interest

Compound Name: 4-Azepanone hydrochloride

Cat. No.: B019539

Technical Guide: Safety and Handling of 4-
Azepanone Hydrochloride

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and emergency
procedures for 4-Azepanone hydrochloride (CAS No: 50492-22-3). The information is
compiled from various safety data sheets and chemical databases to ensure researchers can
work with this compound safely and effectively.

Hazard Identification and Classification

4-Azepanone hydrochloride is classified as a hazardous substance under the Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals.[1][2] It is crucial to
understand these hazards before handling the compound.

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

H302: Harmful if

Acute Toxicity, Oral 4

swallowed[1][2]
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled[1][2]

) ) o H315: Causes skin irritation[1]

Skin Corrosion/Irritation 2

[21[3]
Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage[1][2]

| Specific Target Organ Toxicity (Single Exposure) | 3 | H335: May cause respiratory irritation[1]
(211

GHS Label Elements:
e Pictograms:
o lrialt text
o w.alt text
» Signal Word:Danger[1][2]
Precautionary Statements (Selected):
e P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[4]
e P280: Wear protective gloves/protective clothing/eye protection/face protection.[2][4]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[2][4]

e P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[4]

e P405: Store locked up.[4]
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Physical and Chemical Properties

Understanding the physical and chemical properties of 4-Azepanone hydrochloride is
essential for its proper handling and storage.

Table 2: Physical and Chemical Data

Property Value Source
Molecular Formula CeH12CINO [21][5]
Molecular Weight 149.62 g/mol [1]

Colorless crystal or white
Appearance ) [21[41[5]
powder/solid

Melting Point 176 - 181 °C [4]
Flash Point 152 °C [4]
B Soluble in water and alcohol
Solubility [5]
solvents

| Partition Coefficient (log Pow) | -0.952 |[4] |

Handling, Storage, and Personal Protection

Proper procedures must be followed to minimize risk during the handling and storage of this
compound.

Adequate PPE is mandatory when working with 4-Azepanone hydrochloride.
» Eye/Face Protection: Wear safety glasses with side-shields or a face shield.[2][3]

e Hand Protection: Use chemical-resistant gloves tested according to standards like EN 374.

[2][3]

o Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.[3]
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o Respiratory Protection: In cases of poor ventilation or dust formation, use a dust respirator.

[3]

The following workflow outlines the critical steps for safely managing 4-Azepanone
hydrochloride in a laboratory setting.
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Preparation & Handling

Receive Compound

Inspect Container for Damage

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handle in Ventilated Area
(Fume Hood)

Avoid Dust Formation

Weigh and Prepare Solutions

Storage & Cleanup

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Storage.
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o General Storage: Keep containers tightly closed and store in a cool, dry, and well-ventilated
area.[2][4] The substance should be stored locked up.[4]

o Stock Solutions: For long-term stability, prepared stock solutions should be stored under
specific conditions.

Table 3: Recommended Storage for Stock Solutions

Storage Temperature Duration Notes

Sealed storage, away from

-80°C 6 months .
moisture
Sealed storage, away from
-20°C 1 month )
moisture
Source:[6]

First Aid and Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure or spill.

The following diagram outlines the initial response protocol for various types of exposure.
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Immediate Actions Response Protocols

Rinse Mouth with Water.
Do NOT induce vomiting.

Ingestion >

v

Rinse with Water for 15 mins.
Remove contact lenses if possible.

\4

Eye Contact

Exposure Occurs

Wash with Soap & Plenty of Water.
Remove contaminated clothing.

\4

Skin Contact

Move to Fresh Air.
If not breathing, give artificial respiration.

Inhalation

Click to download full resolution via product page
Caption: Emergency First Aid Protocol for Exposure.

o General Advice: In all cases of exposure, consult a physician and show them the Safety Data
Sheet.[4]

 Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration

and seek medical attention.[2][4]
o Skin Contact: Immediately wash the affected area with soap and plenty of water.[2][4]

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes, holding the
eyelids open.[2][4]

 Ingestion: Rinse the mouth with water. Never give anything by mouth to an unconscious
person. Call a doctor immediately.[2][4][7]

o Fire-Fighting: This material is combustible.[2] Use water spray, foam, or dry extinguishing
powder.[2] Hazardous combustion products include nitrogen oxides (NOx), carbon monoxide
(CO), and carbon dioxide (CO2).[2]
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+ Accidental Release: In case of a spill, avoid dust formation.[2] Take up the material
mechanically and place it in suitable containers for disposal.[2] Ensure adequate ventilation
of the affected area.[2]

Assess Spill Size & Risk

Ensure Area is Well-Ventilated

Wear Required PPE
(Respirator, Gloves, Goggles)

Contain Spill
(Prevent entry into drains)

Take up Mechanically
(Avoid creating dust)

Click to download full resolution via product page
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Caption: Accidental Spill Response Procedure.

Toxicological and Stability Information

Toxicological Summary: While detailed toxicological studies are not widely available, the
GHS classification indicates that the substance is harmful if swallowed or inhaled, causes
skin irritation, and poses a risk of serious eye damage.[1][2] No ingredients are listed as
probable or confirmed human carcinogens by IARC.[4]

Stability and Reactivity: The compound is stable under recommended storage conditions. It
is combustible, and deposited dust has the potential for explosion.[2]

Cited Experimental Protocol: Example of Synthesis

The following is a summarized synthesis protocol found in the literature, provided as a

methodological example involving the compound. This is not a protocol for safety testing but

illustrates a practical application.

Objective: Synthesize azepan-4-one hydrochloride.

Methodology:

A solution of N-ethoxycarbonyl-4-piperidone (600 mg, 3.00 mmol) in anhydrous ether (1.5
mL) is prepared under a nitrogen atmosphere and cooled to -35 °C.[8]

Solutions of boron trifluoride in ethyl ether (380 pL, 3.00 mmol) and ethyl diazoacetate (412
pL, 3.92 mmol), each dissolved in anhydrous ether (0.4 mL), are added simultaneously to
the cooled reaction mixture.[8]

The mixture is stirred at -35 °C for 1.5 hours, then slowly warmed to room temperature.[8]

The reaction is quenched by washing with a 30% aqueous potassium carbonate solution (3
mL).[8]

The organic phase is extracted with ethyl acetate (3 x 5 mL).[8]

The combined organic layers are dried with anhydrous sodium sulfate, filtered, and
concentrated under reduced pressure.[3]
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e The resulting crude product is dissolved in 4N aqueous hydrochloric acid (13 mL) and

refluxed for 6 hours.[8]

e The solvent is removed under reduced pressure to yield the final product, 4-Azepanone
hydrochloride.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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